3-Methyl vs. 2-Methyl vs. 4-Methyl Branching: PAHX Hydroxylation Specificity Determines Functional Relevance
Human PAHX hydroxylates 3-methyl-branched acyl-CoAs but shows no detectable activity toward 2-methyl- or 4-methyl-branched acyl-CoA esters, nor toward straight-chain acyl-CoAs [1]. This regiospecificity is absolute for the 3-position methyl branch; in the same assay system, 3-methylhexadecanoyl-CoA served as a substrate, while 2-methylhexadecanoyl-CoA and 4-methylhexadecanoyl-CoA produced no hydroxylation product [1].
| Evidence Dimension | PAHX hydroxylation activity |
|---|---|
| Target Compound Data | 3-Methylicosanoyl-CoA is a 3-methyl-branched acyl-CoA and is predicted to be a PAHX substrate based on chain-length tolerance studies |
| Comparator Or Baseline | 2-methyl-branched acyl-CoAs (e.g., 2-methylhexadecanoyl-CoA): no detectable hydroxylation; 4-methyl-branched acyl-CoAs: no detectable hydroxylation; straight-chain acyl-CoAs: no detectable hydroxylation |
| Quantified Difference | Hydroxylation activity: detectable vs. undetectable |
| Conditions | Recombinant human PAHX, in vitro enzyme assay |
Why This Matters
Selection of the correct 3-methyl-branched acyl-CoA is essential for studying α-oxidation defects such as Refsum disease; use of 2- or 4-methyl analogs will yield false-negative results.
- [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003 Dec;44(12):2349-55. View Source
